Cas no 1806832-37-0 (5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1806832-37-0
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4854961
• Update Time: 2025-06-09

5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C8H6F3N3/c9-7-5(1-2-12)14-3-4(13)6(7)8(10)11/h3,8H,1,13H2
• InChI Key： BQFIGPOTFGLSSZ-UHFFFAOYSA-N
• SMILES： FC1C(CC#N)=NC=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

Introduction to 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806832-37-0)

5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1806832-37-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of fluorine atoms, which are known to enhance metabolic stability, binding affinity, and overall bioactivity. The structural motif of this molecule, featuring an amino group, a difluoromethyl substituent, and an acetonitrile moiety, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The significance of fluorinated pyridines in medicinal chemistry cannot be overstated. These compounds have been extensively explored due to their ability to modulate enzyme activity, interact with biological targets, and improve pharmacokinetic properties. In particular, the introduction of fluorine atoms at specific positions within the pyridine ring can lead to pronounced changes in electronic distribution, lipophilicity, and hydrogen bonding capabilities. Such modifications are often critical in the development of drugs that exhibit enhanced efficacy and reduced side effects.

In recent years, there has been a surge in research focused on 5-amino-substituted pyridines as key building blocks for drug discovery. The amino group at the 5-position provides a reactive site for further functionalization, allowing chemists to append various pharmacophores or linkers. This flexibility has made this class of compounds particularly valuable in the design of kinase inhibitors, receptor modulators, and other therapeutic agents. The presence of additional fluorine atoms further refines the pharmacological profile, often leading to compounds with improved solubility and bioavailability.

The difluoromethyl group at the 4-position is another critical feature that contributes to the unique properties of 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile. This substituent is known to enhance metabolic stability by resisting oxidative degradation and improving binding interactions with biological targets. Additionally, the electron-withdrawing nature of difluoromethyl groups can fine-tune the electronic properties of the molecule, influencing its reactivity and biological activity. Such characteristics make this compound an attractive candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The combination of fluorine atoms and an amino group creates a molecular framework that can be tailored to interact with specific enzymes or receptors involved in disease pathways. For instance, recent studies have highlighted the role of fluorinated pyridines in developing inhibitors for tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The acetonitrile group at the 2-position adds another layer of functionality, enabling further derivatization through nucleophilic substitution or condensation reactions.

The synthesis of 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile involves a series of well-established organic transformations that highlight its synthetic accessibility. Key steps typically include halogenation reactions to introduce fluorine atoms at the desired positions, followed by nucleophilic substitution or condensation with appropriate reagents to form the acetonitrile moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for research purposes.

In academic research, this compound has been employed as a precursor for exploring novel pharmacophores and understanding structure-activity relationships (SAR). By systematically modifying its structure—such as varying the substitution patterns or introducing additional functional groups—scientists can gain insights into how different molecular features influence biological activity. These studies not only contribute to our fundamental understanding but also provide valuable leads for drug discovery programs.

The agrochemical sector has also shown interest in fluorinated pyridines due to their potential as intermediates in pesticide formulations. The enhanced stability and bioactivity conferred by fluorine atoms make these compounds effective against a range of pests while minimizing environmental impact. Research into 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile within this context could lead to innovative solutions for sustainable agriculture.

From a commercial perspective, companies specializing in fine chemicals have recognized the demand for such specialized intermediates and have invested in optimizing their production processes. High-purity versions of this compound are now available from multiple suppliers, catering to both academic institutions and industrial researchers. This accessibility underscores its importance as a building block in modern chemical synthesis.

The future directions for research involving 5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile are promising. With ongoing advancements in computational chemistry and high-throughput screening technologies, scientists can more efficiently identify promising derivatives with enhanced therapeutic potential. Additionally, collaborations between academia and industry will likely accelerate the translation of laboratory findings into clinical applications.

In conclusion,5-Amino-4-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806832-37-0) represents a significant asset in pharmaceutical and agrochemical research due to its versatile structural features and potential biological applications. Its synthesis is well-established, making it accessible for further exploration by researchers worldwide. As our understanding of fluorinated heterocycles continues to grow,this compound will undoubtedly play an important role in shaping future therapeutic strategies.